4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-cyano-N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H12N6O2/c1-9-7-12(20-21(9)2)14-18-19-15(23-14)17-13(22)11-5-3-10(8-16)4-6-11/h3-7H,1-2H3,(H,17,19,22)
• InChI Key: VUVMSGOKYXIZRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C15H12N6O2
• Molecular Weight: 308.29 g/mol

Description

4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide (4CNB-POD) is a novel and structurally modified benzamide derivative that has been studied for its potential therapeutic applications. 4CNB-POD was initially synthesized as an inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the biosynthesis of nucleic acids and is a target for the treatment of several diseases. Since its synthesis, 4CNB-POD has been studied for its potential therapeutic applications in various scientific fields, including biochemistry, physiology, and pharmacology.

Scientific Research Applications

4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide has been studied for its potential therapeutic applications in various scientific fields, including biochemistry, physiology, and pharmacology. The most notable application of 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide is its potential use as an inhibitor of DHFR, which is involved in the biosynthesis of nucleic acids and is a target for the treatment of several diseases. 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide has also been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of several types of cancer cells. Additionally, 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide has been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide is not fully understood. However, it is believed that the compound acts as an inhibitor of DHFR, which is involved in the biosynthesis of nucleic acids. This inhibition of DHFR leads to a decrease in the production of nucleic acids, which in turn leads to a decrease in the growth and proliferation of cancer cells. Additionally, 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide has been shown to inhibit the production of pro-inflammatory cytokines, which may explain its potential use as an anti-inflammatory agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide have not been fully elucidated. However, 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide has been shown to inhibit the growth of several types of cancer cells, as well as the production of pro-inflammatory cytokines. Additionally, 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide has been shown to have a protective effect against oxidative stress and to reduce the levels of lipid peroxidation in cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide in laboratory experiments is its ability to inhibit the growth of cancer cells. Additionally, 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide has been shown to have a protective effect against oxidative stress and to reduce the levels of lipid peroxidation in cells. However, there are some limitations to using 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide in laboratory experiments. For example, the compound is not very stable and can degrade over time. Additionally, the compound can be toxic to cells at high concentrations.

Future Directions

The potential therapeutic applications of 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide are still being explored. Some of the future directions for 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide research include further exploration of its potential use as an anticancer agent, as well as its potential use as an anti-inflammatory agent. Additionally, further research is needed to determine the long-term effects of 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide on cells and to investigate the mechanisms by which the compound acts on cells. Finally, further research is needed to optimize the synthesis of 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide in order to reduce costs and improve safety.

Synthesis Methods

4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide was initially synthesized through a multi-step synthesis process using pyridine and benzamide as the starting materials. The first step involves the synthesis of pyridine-2-carboxylic acid, which was obtained by the reaction of pyridine with chloroacetic acid. The second step involves the synthesis of 4-cyano-N-benzoyl-5-methyl-1H-pyrazole-3-carboxamide, which was obtained by the reaction of pyridine-2-carboxylic acid with benzoyl chloride. The third step involves the synthesis of 4-cyano-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide, which was obtained by the reaction of 4-cyano-N-benzoyl-5-methyl-1H-pyrazole-3-carboxamide with ethylenediamine.